Cas no 2227905-53-3 ((2S)-4-(3-chloro-2,4-difluorophenyl)butan-2-amine)

• Product Name: (2S)-4-(3-chloro-2,4-difluorophenyl)butan-2-amine
• CAS No: 2227905-53-3
• MF: C₁₀H₁₂ClF₂N
• MW: 219.65878868103
• CID: 6423139
• PubChem ID: 165636021
• Update Time: 2025-05-19

(2S)-4-(3-chloro-2,4-difluorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(3-chloro-2,4-difluorophenyl)butan-2-amine
• 2227905-53-3
• EN300-1980183

• Inchi： 1S/C10H12ClF2N/c1-6(14)2-3-7-4-5-8(12)9(11)10(7)13/h4-6H,2-3,14H2,1H3/t6-/m0/s1
• InChI Key： KRSPEUXDDYVLPA-LURJTMIESA-N
• SMILES： ClC1=C(C=CC(=C1F)CC[C@H](C)N)F

Computed Properties

• Exact Mass: 219.0626334g/mol
• Monoisotopic Mass: 219.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-4-(3-chloro-2,4-difluorophenyl)butan-2-amine

Chemical Profile of (2S)-4-(3-chloro-2,4-difluorophenyl)butan-2-amine (CAS No. 2227905-53-3)

(2S)-4-(3-chloro-2,4-difluorophenyl)butan-2-amine, identified by its CAS number 2227905-53-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the development of novel therapeutic agents.

The molecular structure of (2S)-4-(3-chloro-2,4-difluorophenyl)butan-2-amine features a chiral center at the butan-2-amine moiety, which contributes to its stereochemical complexity and potential for enantioselective drug design. The presence of both chloro and fluoro substituents on the aromatic ring enhances its interactiveness with biological targets, thereby increasing its pharmacological relevance. This structural configuration is particularly intriguing for researchers exploring innovative approaches to modulate biological pathways.

In recent years, there has been a surge in interest regarding fluorinated aromatic compounds due to their unique physicochemical properties and enhanced binding affinity to biological receptors. Studies have demonstrated that fluorine atoms can significantly influence the metabolic stability, lipophilicity, and overall pharmacokinetic profile of drug candidates. The incorporation of fluorine into pharmaceutical molecules has been linked to improved therapeutic efficacy and reduced side effects, making it a cornerstone in modern drug discovery.

(2S)-4-(3-chloro-2,4-difluorophenyl)butan-2-amine represents a prime example of how structural modifications can lead to the development of highly potent and selective drugs. The compound's chiral center allows for the synthesis of enantiomerically pure forms, which are crucial for achieving optimal pharmacological outcomes. Enantioselective synthesis techniques have been employed to produce this compound with high enantiomeric purity, ensuring that its biological activity is maximized while minimizing potential adverse effects.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between (2S)-4-(3-chloro-2,4-difluorophenyl)butan-2-amine and its biological targets. These studies have revealed that the compound's unique structural features enable it to bind tightly to specific enzymes and receptors involved in various disease pathways. This high binding affinity makes it an attractive candidate for further development as a therapeutic agent.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. The use of fluorine atoms can lead to improved drug properties such as increased bioavailability, prolonged half-life, and enhanced resistance to metabolic degradation. Consequently, (2S)-4-(3-chloro-2,4-difluorophenyl)butan-2-amine has been explored in several preclinical studies as a potential lead compound for treating various conditions.

In conclusion, (2S)-4-(3-chloro-2,4-difluorophenyl)butan-2-amine (CAS No. 2227905-53-3) is a multifaceted compound with significant pharmaceutical potential. Its unique structural features, including the chiral center and fluorinated aromatic ring, make it an excellent candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in the next generation of therapeutic interventions.